Cas no 1805641-31-9 (Ethyl 3-cyano-4-ethyl-2-formylphenylacetate)

• Product Name: Ethyl 3-cyano-4-ethyl-2-formylphenylacetate
• CAS No: 1805641-31-9
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5010950
• Update Time: 2025-08-04

Ethyl 3-cyano-4-ethyl-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-ethyl-2-formylphenylacetate

• Inchi： 1S/C14H15NO3/c1-3-10-5-6-11(7-14(17)18-4-2)13(9-16)12(10)8-15/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： VNUNNQLIPRGTSW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CC)=C(C#N)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 344
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-4-ethyl-2-formylphenylacetate

Ethyl 3-cyano-4-ethyl-2-formylphenylacetate (CAS No. 1805641-31-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-4-ethyl-2-formylphenylacetate (CAS No. 1805641-31-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications. This compound, characterized by its cyano and formyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of Ethyl 3-cyano-4-ethyl-2-formylphenylacetate consists of a phenyl ring substituted with an ethyl group at the 4-position, a cyano group at the 3-position, and a formyl group at the 2-position. This arrangement provides multiple reactive sites, enabling its use in diverse synthetic pathways. The cyano group, for instance, can undergo reduction to form an amine, while the formyl group is highly reactive in condensation reactions, making it an excellent building block for constructing more complex molecules.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. Ethyl 3-cyano-4-ethyl-2-formylphenylacetate has emerged as a key intermediate in this endeavor. Its application in the synthesis of heterocyclic compounds has been particularly noteworthy. Heterocycles are prevalent in many pharmacologically active agents due to their ability to mimic natural products and interact effectively with biological targets. The compound's structural features facilitate the introduction of nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities.

One of the most promising areas of research involving Ethyl 3-cyano-4-ethyl-2-formylphenylacetate is its role in the development of anticancer agents. The formyl group can be readily converted into an aldehyde, which can then be used to form Schiff bases with various nitrogen-containing ligands. These Schiff bases have shown significant promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. Furthermore, the cyano group can be further functionalized to introduce additional pharmacophores, enhancing the drug-like properties of the final product.

The compound's utility extends beyond oncology. Researchers have also explored its potential in antimicrobial and anti-inflammatory applications. The presence of both cyano and formyl groups allows for modifications that can target bacterial enzymes or modulate inflammatory pathways. For instance, derivatives of Ethyl 3-cyano-4-ethyl-2-formylphenylacetate have been investigated for their ability to inhibit COX enzymes, which play a crucial role in inflammation. This dual functionality makes it an attractive scaffold for designing multifunctional drugs that can address multiple therapeutic targets simultaneously.

The synthesis of Ethyl 3-cyano-4-ethyl-2-formylphenylacetate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. This accessibility has fueled further research into its derivatives and applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups onto the phenyl ring, expanding the compound's synthetic utility.

In conclusion, Ethyl 3-cyano-4-ethyl-2-formylphenylacetate (CAS No. 1805641-31-9) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for synthesizing bioactive molecules. Its unique structural features and reactivity make it indispensable in drug discovery efforts targeting various diseases, including cancer, infections, and inflammation. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.